Cas no 22138-86-9 (Coronene-1-carbaldehyde)
Coronene-1-carbaldehyde structure
Product Name:Coronene-1-carbaldehyde
CAS No:22138-86-9
MF:C25H12O
MW:328.362186431885
CID:2836365
PubChem ID:14121113
Update Time:2025-04-21
Coronene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60556215
- 22138-86-9
- CORONENE-1-CARBALDEHYDE
- DTXCID20506998
- transcoronal
- SCHEMBL9428116
- Coronene-1-carbaldehyde
-
- Inchi： 1S/C25H12O/c26-12-18-11-17-8-7-15-4-2-13-1-3-14-5-6-16-9-10-19(18)25-23(16)21(14)20(13)22(15)24(17)25/h1-12H
- InChI Key： ZIBSSYPUGNXJFJ-UHFFFAOYSA-N
- SMILES： O=CC1C=C2C=CC3=CC=C4C=CC5=CC=C6C=CC=1C1C6=C5C4=C3C=12
Computed Properties
- Exact Mass: 328.088815002Da
- Monoisotopic Mass: 328.088815002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 17.1Ų
Coronene-1-carbaldehyde Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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